![molecular formula C14H11Cl2N3O B5557656 5-[(2,3-dichlorobenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B5557656.png)
5-[(2,3-dichlorobenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives involves cyclization reactions between 2-guanidinobenzimidazole and heteroaromatic aldehydes. This process results in compounds with significant antiproliferative activity against human cancer cell lines, suggesting a method for creating similar structures to our compound of interest (Hranjec, Pavlović, & Karminski-Zamola, 2012).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives reveals a highly delocalized system within the benzimidazole moiety. X-ray diffraction studies confirm the presence of various tautomeric forms in solid states, providing insights into the structural dynamics of these compounds (Hranjec, Pavlović, & Karminski-Zamola, 2012).
Chemical Reactions and Properties
Benzimidazole derivatives undergo a variety of chemical reactions, including condensation and cycloaddition, to form complex structures with potential antifilarial and antineoplastic properties. These reactions are pivotal in exploring the chemical versatility and reactivity of the benzimidazole core (Ram et al., 1992).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and crystal structure, are crucial for understanding the behavior of these compounds under different conditions. While specific details on our compound might not be directly available, related benzimidazole derivatives exhibit varied physical properties that influence their application and stability (Mohamed et al., 2011).
Chemical Properties Analysis
The chemical properties, including reactivity with different reagents and stability under various conditions, are essential for the compound's application in synthesis and potential biological activities. Benzimidazole derivatives demonstrate a range of chemical behaviors, offering insights into the reactivity patterns that could be expected from "5-[(2,3-dichlorobenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one" (Mohamed et al., 2011).
Scientific Research Applications
Therapeutic Research Applications
Neuropharmacological Effects : The manipulation of specific benzimidazole derivatives has been studied for their potential neuropharmacological effects, including the modulation of neurotransmitter systems and potential as neuroprotective agents. This includes research into compounds that can influence dopamine and serotonin pathways, which are critical in conditions like depression, Parkinson's disease, and schizophrenia (Nian Gong et al., 2012).
Environmental and Occupational Health : Investigations into the metabolism and disposition of compounds with benzimidazole functionalities have implications for environmental and occupational health. Understanding how these compounds are metabolized in the human body can inform safety guidelines and exposure limits (Hoekstra et al., 1996).
Diagnostic and Methodological Applications
Bioanalytical Techniques : The development of bioanalytical methods for detecting benzimidazole derivatives in biological matrices is crucial for both clinical diagnostics and pharmacokinetic studies. Such research helps in the monitoring of drug levels in patients, ensuring therapeutic efficacy and minimizing toxicity (Saito et al., 1997).
Radioligand Development for PET Imaging : Benzimidazole derivatives are being explored as potential radioligands for positron emission tomography (PET) imaging. These compounds can be designed to target specific neurotransmitter receptors in the brain, aiding in the diagnosis and study of neurological disorders (Takahata et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-[(2,3-dichlorophenyl)methylamino]-1,3-dihydrobenzimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2N3O/c15-10-3-1-2-8(13(10)16)7-17-9-4-5-11-12(6-9)19-14(20)18-11/h1-6,17H,7H2,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVHDWZVPGVWKMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)CNC2=CC3=C(C=C2)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(2,3-dichlorobenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.